Cas no 69693-44-3 (2-[(3-Nitrophenyl)methylidene]butanoyl chloride)

• Product Name: 2-[(3-Nitrophenyl)methylidene]butanoyl chloride
• CAS No: 69693-44-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 2799397
• PubChem ID: 54225226
• Update Time: 2025-04-21

2-[(3-Nitrophenyl)methylidene]butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID80709882
• 69693-44-3
• 2-[(3-Nitrophenyl)methylidene]butanoyl chloride

• Inchi： 1S/C11H10ClNO3/c1-2-9(11(12)14)6-8-4-3-5-10(7-8)13(15)16/h3-7H,2H2,1H3
• InChI Key： QFJRRHVADNNQMT-UHFFFAOYSA-N
• SMILES： ClC(C(=CC1C=CC=C(C=1)[N+](=O)[O-])CC)=O

Computed Properties

• Exact Mass: 239.0349209Da
• Monoisotopic Mass: 239.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 62.9Ų